Cas no 1420903-96-3 (1-Methyl-3-phenyl-1h-pyrazole-5-carboxamide)

• Product Name: 1-Methyl-3-phenyl-1h-pyrazole-5-carboxamide
• CAS No: 1420903-96-3
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 2182121
• Update Time: 2025-11-05

1-Methyl-3-phenyl-1h-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-phenyl-1h-pyrazole-5-carboxamide

• Inchi： 1S/C11H11N3O/c1-14-10(11(12)15)7-9(13-14)8-5-3-2-4-6-8/h2-7H,1H3,(H2,12,15)
• InChI Key： YPVALHZTBOAEGW-UHFFFAOYSA-N
• SMILES： N1(C)C(C(N)=O)=CC(C2=CC=CC=C2)=N1

Additional information on 1-Methyl-3-phenyl-1h-pyrazole-5-carboxamide

1-Methyl-3-phenyl-1H-pyrazole-5-carboxamide (CAS No. 1420903-96-3)

The compound 1-Methyl-3-phenyl-1H-pyrazole-5-carboxamide, identified by the CAS registry number CAS No. 1420903-96-3, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention in recent years due to their diverse biological activities and structural versatility.

Pyrazoles are five-membered heterocycles containing two adjacent nitrogen atoms, and their derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The 1-Methyl and 3-phenyl substituents in this compound contribute to its unique electronic and steric properties, making it a valuable candidate for further exploration in drug discovery and material science.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain pyrazole-containing compounds exhibit potent anti-inflammatory and anticancer activities. The carboxamide group in this compound further enhances its bioavailability and ability to form hydrogen bonds, which are critical for pharmacological interactions.

In terms of synthesis, the preparation of 1-Methyl-3-phenyl-1H-pyrazole-5-carboxamide involves a multi-step process that typically includes the formation of the pyrazole ring followed by functionalization with the methyl and phenyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of this compound.

The structural features of this compound make it an ideal candidate for further modification and exploration in various fields. For example, its pyrazole core can be readily substituted with other functional groups to create libraries of compounds for high-throughput screening in drug discovery programs.

In conclusion, 1-Methyl-3-phenyl-1H-pyrazole-5-carboxamide (CAS No. 1420903-96) represents a promising molecule with a wide range of potential applications in chemistry and pharmacology. Ongoing research continues to uncover new insights into its properties and utility, underscoring its importance as a valuable tool for scientific advancement.